Cas no 2138003-20-8 (3-(3-Methoxyphenyl)-1,2-thiazole-4-carboxylic acid)

• Product Name: 3-(3-Methoxyphenyl)-1,2-thiazole-4-carboxylic acid
• CAS No: 2138003-20-8
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 5816449
• PubChem ID: 165831534
• Update Time: 2024-01-04

3-(3-Methoxyphenyl)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-800087
• 3-(3-methoxyphenyl)-1,2-thiazole-4-carboxylic acid
• 2138003-20-8
• 3-(3-Methoxyphenyl)-1,2-thiazole-4-carboxylic acid

• Inchi： 1S/C11H9NO3S/c1-15-8-4-2-3-7(5-8)10-9(11(13)14)6-16-12-10/h2-6H,1H3,(H,13,14)
• InChI Key： IJEDEHYRDGOMFY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 235.03031432g/mol
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.7Ų